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Compound of Interest

Compound Name: 4-(Methyilthio)aniline

Cat. No.: B085588

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4-(Methylthio)aniline, also known as p-aminothioanisole, is a readily available
and versatile aromatic amine that serves as a crucial building block in a wide array of organic
syntheses. Its unique electronic properties, stemming from the presence of both an electron-
donating amino group and a sulfur-containing methylthio group, make it a valuable synthon for
the construction of complex molecular architectures. This guide provides a comprehensive
overview of the properties, synthesis, and diverse applications of 4-(methylthio)aniline in the
development of pharmaceuticals, agrochemicals, and advanced materials. Detailed
experimental protocols for key reactions and quantitative data are presented to facilitate its
practical application in the laboratory.

Physicochemical and Spectroscopic Properties

4-(Methylthio)aniline is a light yellow to orange clear liquid with an unpleasant odor.[1] It is
sensitive to light and air and should be stored accordingly.[1] A summary of its key physical and
chemical properties is provided in the table below.
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Property Value Reference(s)
Molecular Formula C7H9NS [2][3]
Molecular Weight 139.22 g/mol [2][3]

CAS Number 104-96-1 [2][3]

Boiling Point 272-273 °C (lit.) [3]

Density 1.119 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.639 (lit.) [3]

Flash Point >110 °C (>230 °F) [4]

InChiKey YKFROQCFVXOUPW- 2]

UHFFFAOYSA-N

SMILES CSclccc(N)ecl [2]

Spectroscopic data is essential for the characterization of 4-(Methylthio)aniline and its
derivatives. Key spectral features are summarized below.

Spectrum Key Features

Signals corresponding to the methyl protons,

1H NMR _ _
aromatic protons, and amine protons.
Resonances for the methyl carbon, and the six
13C NMR aromatic carbons, with distinct shifts due to the

substituents.

M Spect try (MS) A molecular ion peak corresponding to the
ass Spectrometr
P ’ molecular weight of the compound.

Characteristic absorption bands for N-H
Infrared (IR) stretching of the amine and C-S stretching of the

thioether.

Synthesis of 4-(Methylthio)aniline
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A common laboratory-scale synthesis of 4-(Methylthio)aniline involves the reduction of 4-
nitrothioanisole. This method provides high yields of the desired product.

Experimental Protocol: Reduction of 4-Nitrothioanisole

Materials:

4-Nitrothioanisole

Sodium tetrahydroborate (NaBHa)

Water

Diethyl ether or Dichloromethane

Procedure:

In a round-bottom flask, dissolve 1-methylthio-4-nitro-benzene in water at 20 °C under an
inert atmosphere.

e Slowly add sodium tetrahydroborate (NaBHa4) to the solution while maintaining the inert
atmosphere.

e Monitor the reaction progress using a suitable technique (e.g., TLC or GC-MS).

o Upon completion, extract the product with diethyl ether or dichloromethane.

Concentrate the organic extracts using a rotary evaporator to obtain 4-(Methylthio)aniline.

This reaction typically affords a high yield of the product (e.g., 98%).

Reactivity and Applications in Organic Synthesis

The amino group of 4-(methylthio)aniline is a versatile functional handle that can participate in
a wide range of chemical transformations, making it a valuable building block for a variety of
functional molecules.
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Core reactivity and applications of 4-(Methylthio)aniline.

Diazotization and Sandmeyer Reactions

The primary amine functionality of 4-(methylthio)aniline can be readily converted to a
diazonium salt, which is a versatile intermediate for the introduction of a wide range of
substituents on the aromatic ring via the Sandmeyer reaction.

Materials:

4-(Methylthio)aniline

Hydrochloric acid (HCI) or Sulfuric acid (H2S0a4)

Sodium nitrite (NaNOz2)

e Ice

Procedure:

¢ Dissolve 4-(methylthio)aniline in an aqueous solution of a strong acid (e.g., HCI or H2SOa).

¢ Cool the solution to 0-5 °C in an ice bath.
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» Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2) dropwise while
maintaining the temperature below 5 °C.

e The resulting diazonium salt solution can be used immediately in subsequent reactions, such
as the Sandmeyer reaction, to introduce halides, cyanide, or other functional groups.

N-Arylation Reactions: Buchwald-Hartwig Amination and
Ullmann Condensation

4-(Methylthio)aniline can undergo palladium-catalyzed Buchwald-Hartwig amination or
copper-catalyzed Ullmann condensation with aryl halides to form diarylamines. These reactions
are fundamental in creating complex molecular scaffolds for various applications.

Materials:

4-(Methylthio)aniline

Aryl halide (e.qg., aryl bromide or iodide)

Palladium catalyst (e.g., Pd(OAc)z, Pdz(dba)s)

Phosphine ligand (e.g., Xantphos, BINAP)

Base (e.g., Cs2C0s3, NaOtBu)

Anhydrous solvent (e.g., toluene, dioxane)
Procedure:

e In a flame-dried Schlenk flask under an inert atmosphere, combine the aryl halide (1.0
equiv), 4-(methylthio)aniline (1.1-1.2 equiv), palladium catalyst (1-5 mol%), phosphine
ligand (1.2-6 mol%), and base (1.5-2.0 equiv).

e Add the anhydrous, degassed solvent via syringe.

» Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor
the reaction progress by TLC or GC-MS.
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o After completion, cool the reaction to room temperature, dilute with an organic solvent, and
filter through a pad of celite.

» Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b085588?utm_src=pdf-body-img
https://www.benchchem.com/product/b085588?utm_src=pdf-custom-synthesis
https://www.organic-chemistry.org/namedreactions/ullmann-reaction.shtm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Buchwald_Hartwig_Amination_of_4_Bromo_3_trifluoromethyl_aniline.pdf
https://asianpubs.org/index.php/ajchem/article/download/19188/19137
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_aniline
https://www.benchchem.com/product/b085588#4-methylthio-aniline-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b085588#4-methylthio-aniline-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b085588#4-methylthio-aniline-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b085588#4-methylthio-aniline-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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